Cas no 138719-99-0 (Methanesulfonic acid, trifluoro-, 2-iodo-3-methoxyphenyl ester)
138719-99-0 structure
Product name:Methanesulfonic acid, trifluoro-, 2-iodo-3-methoxyphenyl ester
Methanesulfonic acid, trifluoro-, 2-iodo-3-methoxyphenyl ester Chemical and Physical Properties
Names and Identifiers
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- Methanesulfonic acid, trifluoro-, 2-iodo-3-methoxyphenyl ester
- Methanesulfonic acid, 1,1,1-trifluoro-, 2-iodo-3-methoxyphenyl ester
- 138719-99-0
- DB-085281
- 2-iodo-3-methoxyphenyl trifluoromethanesulfonate
- SCHEMBL2047605
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- Inchi： InChI=1S/C8H6F3IO4S/c1-15-5-3-2-4-6(7(5)12)16-17(13,14)8(9,10)11/h2-4H,1H3
- InChI Key： SEUGNKAAYOUVEX-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 381.89836Da
- Monoisotopic Mass: 381.89836Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 351
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 61Ų
- XLogP3: 3.3
Methanesulfonic acid, trifluoro-, 2-iodo-3-methoxyphenyl ester Related Literature
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Michaele J. Hardie,Ralph Torrens,Colin L. Raston Chem. Commun., 2003, 1854-1855
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2. Bufalin suppresses colorectal cancer cell growth through promoting autophagy in vivo and in vitroZhe Pan,Yunpeng Xie,Jie Bai,Qiuyue Lin,Xiaonan Cui,Ningning Zhang RSC Adv., 2018,8, 38910-38918
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Wolfgang G. Zeier,Hong Zhu,Zachary M. Gibbs,Gerbrand Ceder,Wolfgang Tremel,G. Jeffrey Snyder J. Mater. Chem. C, 2014,2, 10189-10194
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Kenneth R. Seddon,Geetha Srinivasan,Małgorzata Swadźba-Kwaśny,Anthony R. Wilson Phys. Chem. Chem. Phys., 2013,15, 4518-4526
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Andrea Amadei,Nico Sanna,Massimiliano Aschi Chem. Commun., 2008, 3399-3401
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